Cas no 1392308-57-4 (Cyclopropanol, 2-amino-, (1s,2r)-)

• Product Name: Cyclopropanol, 2-amino-, (1s,2r)-
• CAS No: 1392308-57-4
• MF: C₃H₇NO
• MW: 73.0937807559967
• MDL: MFCD31744621
• CID: 2193729
• Update Time: 2025-07-14

Cyclopropanol, 2-amino-, (1s,2r)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 2-amino-, (1s,2r)-
• (1S, 2R)-2-Amino-cyclopropanol
• (1S,2R)-2-Amino-cyclopropanol

• MDL： MFCD31744621
• Inchi： 1S/C3H7NO/c4-2-1-3(2)5/h2-3,5H,1,4H2/t2-,3+/m1/s1
• InChI Key： BPRCXDKVLIAUTK-GBXIJSLDSA-N
• SMILES： [C@H]1(O)C[C@H]1N

Additional information on Cyclopropanol, 2-amino-, (1s,2r)-

Recent Advances in the Study of Cyclopropanol, 2-amino-, (1s,2r)- (CAS: 1392308-57-4) in Chemical Biology and Pharmaceutical Research

The compound Cyclopropanol, 2-amino-, (1s,2r)- (CAS: 1392308-57-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of Cyclopropanol, 2-amino-, (1s,2r)- as a key intermediate in the synthesis of bioactive molecules. Its strained cyclopropane ring and chiral amino group make it a versatile building block for the construction of complex pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators, showing promising results in preclinical models of neurological disorders.

In terms of biological activity, research has revealed that Cyclopropanol, 2-amino-, (1s,2r)- exhibits selective inhibition of certain enzymatic pathways. A recent paper in ACS Chemical Biology reported its interaction with pyridoxal phosphate-dependent enzymes, suggesting potential applications in targeting metabolic disorders. The compound's ability to act as a mechanism-based inhibitor has opened new avenues for the development of covalent drugs.

The pharmaceutical potential of this compound is further underscored by its pharmacokinetic properties. Studies utilizing advanced analytical techniques, including LC-MS and NMR spectroscopy, have characterized its stability and metabolic profile. These investigations, published in recent issues of Drug Metabolism and Disposition, indicate favorable absorption and distribution characteristics, though further optimization may be required to improve its metabolic stability.

From a synthetic chemistry perspective, novel methodologies for the asymmetric synthesis of Cyclopropanol, 2-amino-, (1s,2r)- have been developed. A 2024 publication in Angewandte Chemie described an efficient catalytic system for its enantioselective preparation, achieving excellent yields and stereoselectivity. These advances address previous challenges in large-scale production and have important implications for industrial applications.

Looking forward, the unique properties of Cyclopropanol, 2-amino-, (1s,2r)- position it as a promising scaffold for drug discovery. Current research directions include its incorporation into peptide mimetics and its use in fragment-based drug design. Several pharmaceutical companies have included derivatives of this compound in their pipelines, particularly for CNS disorders and infectious diseases. However, further studies are needed to fully elucidate its safety profile and therapeutic potential.

In conclusion, the growing body of research on Cyclopropanol, 2-amino-, (1s,2r)- (CAS: 1392308-57-4) demonstrates its significant value in medicinal chemistry and drug development. The compound's structural features, biological activity, and synthetic accessibility make it a compelling subject for ongoing and future investigations in the chemical biology and pharmaceutical fields.